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Compound of Interest

2-Chloro-5,6-
Compound Name:
dimethylnicotinonitrile

Cat. No.: B029068

An In-depth Technical Guide to 2-Chloro-5,6-
dimethylnicotinonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Chloro-5,6-
dimethylnicotinonitrile, a substituted pyridine derivative of interest in synthetic and medicinal
chemistry. Moving beyond a simple data sheet, this document synthesizes its core physical and
chemical properties, reactivity profile, and essential safety protocols to provide actionable
insights for laboratory applications.

Core Chemical Identity

2-Chloro-5,6-dimethylnicotinonitrile is a heterocyclic aromatic compound built upon a
pyridine core. This structural foundation is functionalized with a chlorine atom, a nitrile group,
and two methyl groups, the specific arrangement of which dictates its unique chemical
behavior.

The primary identifiers for this compound are cataloged below for unambiguous reference in
procurement, documentation, and regulatory compliance.
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Identifier Value Source
CAS Number 65176-93-4 [1]
Molecular Formula CsH7CIN2 [1][2]
Molecular Weight 166.61 g/mol [11[2]
2-chloro-5,6-dimethylpyridine-
IUPAC Name o N/A
3-carbonitrile
BYVPJDZJIHOUHA-
InChl Key [1]
UHFFFAOYSA-N
SMILES Cclcc(C#N)c(ChnclC [1]
MDL Number MFCD11101051 [1]

Physicochemical Properties

The compound presents as a solid at standard temperature and pressure.[1] A summary of its

key physical properties is presented in the table below. It is important to note that while some

properties are empirically determined, others, particularly for specialized reagents, are based

on predictive models.

Property Value Notes
Physical State Solid [1]
Flash Point Not Applicable [1]
Melting Point No data available N/A
Boiling Point No data available N/A
Soluble in organic solvents o

- ] Inferred from similar structures.

Solubility (e.g., dichloromethane, THF,

toluene)

[3]

The absence of specific melting and boiling point data in publicly available literature is not

uncommon for niche chemical building blocks and underscores the importance of in-lab
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characterization upon receipt.

Chemical Reactivity and Synthetic Profile

The synthetic utility of 2-Chloro-5,6-dimethylnicotinonitrile is derived from the reactivity of its
constituent functional groups. The pyridine ring, being electron-deficient, is further influenced
by the electron-withdrawing effects of the chloro and nitrile substituents.

Key Reactive Sites:

e C2-Chlorine Atom: The chlorine atom at the 2-position of the pyridine ring is the primary site
for nucleophilic aromatic substitution (SrAr). This is a cornerstone reaction for introducing a
wide variety of functional groups (e.g., amines, alcohols, thiols) to build more complex
molecular scaffolds. The reaction is facilitated by the electron-withdrawing nitrile group and
the pyridine nitrogen, which stabilize the Meisenheimer intermediate.

o C3-Nitrile Group: The nitrile (cyano) group is a versatile functional handle. It can undergo:

o Hydrolysis: Conversion to a carboxylic acid or an amide under acidic or basic conditions,
respectively.

o Reduction: Transformation into a primary amine using reducing agents like lithium
aluminum hydride (LiAlH4) or catalytic hydrogenation.

o Organometallic Addition: Reaction with Grignard or organolithium reagents to form
ketones after hydrolysis.

» Pyridine Nitrogen: The lone pair of electrons on the ring nitrogen allows it to act as a base or
nucleophile, and it can be quaternized or N-oxidized.[3]
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1. Preparation
- Review SDS
- Don PPE (Gloves, Goggles, Lab Coat)

:

2. Weighing
- Use ventilated enclosure (fume hood)
- Use anti-static weigh paper

3. Reaction Setup
- Add reagent to solvent under inert atmosphere
- Ensure adequate ventilation

4. Cleanup & Waste
- Quench excess reagent appropriately
- Segregate waste into labeled containers

5. Storage
- Store in tightly sealed container
- Keep in a cool, dry, well-ventilated area

Click to download full resolution via product page
Caption: Standard operating procedure for handling chemical reagents.

Step-by-Step Handling Methodology:

* Engineering Controls: All manipulations, including weighing and transfers, should be
conducted within a certified chemical fume hood to prevent inhalation of dust or vapors. [4]2.

Personal Protective Equipment:

o Eye Protection: Wear tightly fitting safety goggles or a face shield. [5] * Hand Protection:
Use chemically resistant gloves (e.g., nitrile). Change gloves immediately if contamination

occurs.
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o Body Protection: A flame-retardant lab coat is mandatory. Ensure it is fully buttoned. [5]3.
First Aid Measures:

o If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor. [1] * Skin
Contact: Remove contaminated clothing and wash the affected area thoroughly with soap
and water.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

o Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chloro-5,6-dimethylnicotinonitrile physical and
chemical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029068#2-chloro-5-6-dimethylnicotinonitrile-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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